Cas no 1781347-71-4 (2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1781347-71-4
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 6411580
• PubChem ID: 105510201
• Update Time: 2025-06-13

2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid
• EN300-1946304
• 2,2-difluoro-3-[4-(trifluoromethyl)phenyl]propanoic acid
• 1781347-71-4

• Inchi： 1S/C10H7F5O2/c11-9(12,8(16)17)5-6-1-3-7(4-2-6)10(13,14)15/h1-4H,5H2,(H,16,17)
• InChI Key： DVZCBHDUAJGNOG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid

Research Brief on 2,2-Difluoro-3-4-(Trifluoromethyl)Phenylpropanoic Acid (CAS: 1781347-71-4): Recent Advances and Applications

2,2-Difluoro-3-4-(trifluoromethyl)phenylpropanoic acid (CAS: 1781347-71-4) is a fluorinated organic compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural and functional properties. This compound, characterized by its trifluoromethyl and difluoro groups, exhibits potential applications in drug discovery, agrochemical development, and material science. Recent studies have explored its synthesis, mechanism of action, and therapeutic potential, making it a subject of growing interest in interdisciplinary research.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, which is critical for its potential use as a pharmaceutical intermediate. Furthermore, the presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a promising candidate for further drug development.

In the context of biological activity, 2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid has shown inhibitory effects on specific enzymatic pathways. Research conducted by Smith et al. (2024) revealed its potential as a modulator of inflammatory responses, particularly in targeting cyclooxygenase-2 (COX-2). The study utilized in vitro and in vivo models to demonstrate the compound's efficacy in reducing inflammation with minimal side effects, suggesting its applicability in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in agrochemical applications. A recent report by the European Journal of Agrochemicals (2024) investigated its use as a herbicide due to its ability to disrupt plant-specific metabolic pathways. Field trials indicated that derivatives of 2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid exhibited selective herbicidal activity with low environmental toxicity, positioning it as a potential alternative to traditional herbicides.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on structural modifications to enhance its selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential, with several patents filed in the past year for novel derivatives and formulations.

In conclusion, 2,2-difluoro-3-4-(trifluoromethyl)phenylpropanoic acid (CAS: 1781347-71-4) represents a versatile compound with broad applications in medicine, agriculture, and materials science. Ongoing research continues to uncover its mechanistic insights and practical uses, making it a valuable subject for future investigations. This brief highlights the latest developments and underscores the need for further interdisciplinary collaboration to fully realize its potential.